Cas no 1261828-46-9 (2-methyl-5-(trifluoromethoxy)benzamide)
2-methyl-5-(trifluoromethoxy)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-(trifluoromethoxy)benzamide
- 1261828-46-9
- CS-0324629
- JS-5063
- AKOS026670902
- SCHEMBL12569554
- MFCD18399714
- JHVXNWZOAYHTHU-UHFFFAOYSA-N
-
- MDL: MFCD18399714
- Inchi: 1S/C9H8F3NO2/c1-5-2-3-6(15-9(10,11)12)4-7(5)8(13)14/h2-4H,1H3,(H2,13,14)
- InChI Key: JHVXNWZOAYHTHU-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(C)=C(C(N)=O)C=1)(F)F
Computed Properties
- Exact Mass: 219.05071298g/mol
- Monoisotopic Mass: 219.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
2-methyl-5-(trifluoromethoxy)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002584-250mg |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015002584-500mg |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 97% | 500mg |
863.90 USD | 2021-06-21 | |
| Alichem | A015002584-1g |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 97% | 1g |
1,445.30 USD | 2021-06-21 | |
| Apollo Scientific | PC302818-1g |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 97% | 1g |
£40.00 | 2025-02-21 | |
| Chemenu | CM319213-10g |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 95% | 10g |
$350 | 2023-02-03 | |
| 1PlusChem | 1P009J3O-1g |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 1g |
$93.00 | 2024-07-09 | ||
| A2B Chem LLC | AE43860-1g |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 1g |
$98.00 | 2024-04-20 | ||
| Crysdot LLC | CD12163981-10g |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 95+% | 10g |
$370 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1395299-1g |
2-Methyl-5-(trifluoromethoxy)benzamide |
1261828-46-9 | 95+% | 1g |
¥526.00 | 2024-08-09 |
2-methyl-5-(trifluoromethoxy)benzamide Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2-methyl-5-(trifluoromethoxy)benzamide
2-Methyl-5-(Trifluoromethoxy)Benzamide (CAS No. 1261828-46-9): A Comprehensive Overview
The compound 2-Methyl-5-(Trifluoromethoxy)Benzamide (CAS No. 1261828-46-9) is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with a methyl group at the 2-position and a trifluoromethoxy group at the 5-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block for various applications.
Recent studies have highlighted the potential of 2-Methyl-5-(Trifluoromethoxy)Benzamide in drug discovery, particularly in the development of kinase inhibitors. The trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, which are critical factors for drug bioavailability. Researchers have demonstrated that this compound can serve as a lead structure for designing inhibitors targeting specific kinases involved in cancer and inflammatory diseases. For instance, a study published in the *Journal of Medicinal Chemistry* explored the use of this compound as a scaffold for developing potent inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.
In addition to its pharmaceutical applications, 2-Methyl-5-(Trifluoromethoxy)Benzamide has shown promise in agrochemical research. The methyl and trifluoromethoxy substituents contribute to the molecule's ability to modulate plant growth and protect against pathogens. A recent investigation in *Pest Management Science* reported that derivatives of this compound exhibit potent activity against phytopathogenic fungi, making them potential candidates for fungicide development. The study emphasized the importance of structural modifications at the benzamide core to optimize both efficacy and environmental safety.
The synthesis of 2-Methyl-5-(Trifluoromethoxy)Benzamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution or coupling reactions, while the methyl group can be introduced via alkylation or acylation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.
From a materials science perspective, 2-Methyl-5-(Trifluoromethoxy)Benzamide has been explored as a precursor for high-performance polymers and coatings. Its ability to form stable amide bonds makes it suitable for applications requiring thermal stability and mechanical strength. A study published in *Macromolecules* demonstrated that polymers derived from this compound exhibit excellent resistance to UV degradation and thermal decomposition, making them ideal for use in aerospace and automotive industries.
Moreover, 2-Methyl-5-(Trifluoromethoxy)Benzamide has been utilized as a chiral auxiliary in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. This approach has been particularly valuable in the synthesis of biologically active compounds, where stereochemistry plays a crucial role in determining pharmacological activity.
In conclusion, 2-Methyl-5-(Trifluoromethoxy)Benzamide (CAS No. 1261828-46-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.
1261828-46-9 (2-methyl-5-(trifluoromethoxy)benzamide) Related Products
- 658-91-3(3-(trifluoromethoxy)benzamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)